Cas no 29140-61-2 (1-Piperazinecarbodithioic acid, 4-(1-naphthylmethyl)-, sodium salt, dihydrate)

1-Piperazinecarbodithioic acid, 4-(1-naphthylmethyl)-, sodium salt, dihydrate structure
29140-61-2 structure
Product Name:1-Piperazinecarbodithioic acid, 4-(1-naphthylmethyl)-, sodium salt, dihydrate
CAS No:29140-61-2
MF:C16H17N2NaS2
MW:324.439351797104
CID:284489
PubChem ID:23663435
Update Time:2025-04-19

1-Piperazinecarbodithioic acid, 4-(1-naphthylmethyl)-, sodium salt, dihydrate Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarbodithioic acid, 4-(1-naphthylmethyl)-, sodium salt, dihydrate
    • sodium,4-(naphthalen-1-ylmethyl)piperazine-1-carbodithioate
    • 4-(1-Naphthylmethyl)-1-piperazinecarbodithioic acid sodium salt dihydrate
    • LS-110626
    • 29140-61-2
    • DTXSID80183401
    • Inchi: 1S/C16H18N2S2.Na/c19-16(20)18-10-8-17(9-11-18)12-14-6-3-5-13-4-1-2-7-15(13)14;/h1-7H,8-12H2,(H,19,20);/q;+1/p-1
    • InChI Key: FQZWJBTXLNJJJK-UHFFFAOYSA-M
    • SMILES: [S-]C(N1CCN(CC2=CC=CC3C=CC=CC2=3)CC1)=S.[Na+]

Computed Properties

  • Exact Mass: 360.09400
  • Monoisotopic Mass: 324.073085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 345
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.6

Experimental Properties

  • Boiling Point: 437.7°Cat760mmHg
  • Flash Point: 218.5°C
  • PSA: 82.33000
  • LogP: 3.18700
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